molecular formula C11H11Br2N B8321396 1-(2-Bromoethyl)quinolinium Bromide CAS No. 58844-03-4

1-(2-Bromoethyl)quinolinium Bromide

Cat. No.: B8321396
CAS No.: 58844-03-4
M. Wt: 317.02 g/mol
InChI Key: RIDWLIMMWZIDGS-UHFFFAOYSA-M
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Description

1-(2-Bromoethyl)quinolinium Bromide is a useful research compound. Its molecular formula is C11H11Br2N and its molecular weight is 317.02 g/mol. The purity is usually 95%.
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Properties

CAS No.

58844-03-4

Molecular Formula

C11H11Br2N

Molecular Weight

317.02 g/mol

IUPAC Name

1-(2-bromoethyl)quinolin-1-ium;bromide

InChI

InChI=1S/C11H11BrN.BrH/c12-7-9-13-8-3-5-10-4-1-2-6-11(10)13;/h1-6,8H,7,9H2;1H/q+1;/p-1

InChI Key

RIDWLIMMWZIDGS-UHFFFAOYSA-M

Canonical SMILES

C1=CC=C2C(=C1)C=CC=[N+]2CCBr.[Br-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of quinoline (20 ml) in 200 ml of 1,2-dibromoethane was heated under nitrogen at 70° C. for 18 hours. The crystalline solid was filtered, washed with dichloromethane and recrystallized from methanol-ether. Collected 32 g (65 per cent yield) m.p. 205°-207° C. Nmr (D2O) 4.22 (t, 2), 5.63 (t, 2), 7.8 - 8.6 (m, 5), 9.1 - 9.6 (m, 3).
Quantity
20 mL
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Quantity
200 mL
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Reaction Step One

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